Cas no 1027706-58-6 (5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride)

• Product Name: 5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride
• CAS No: 1027706-58-6
• MF: C₁₁H₁₅ClFNO₃
• MW: 263.69310593605
• CID: 5559080
• PubChem ID: 165997277
• Update Time: 2025-06-14

5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride
• 1027706-58-6
• EN300-7493826
• 5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride

• Inchi： 1S/C11H14FNO3.ClH/c1-6(14)10(13)5-7-2-3-9(12)8(4-7)11(15)16;/h2-4,6,10,14H,5,13H2,1H3,(H,15,16);1H
• InChI Key： NYSFZCMYDFOQIT-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1C(=O)O)CC(C(C)O)N

Computed Properties

• Exact Mass: 263.0724492g/mol
• Monoisotopic Mass: 263.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on 5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride

Comprehensive Overview of 5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride (CAS No. 1027706-58-6)

5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride (CAS No. 1027706-58-6) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its amino and hydroxybutyl functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of targeted therapies and enzyme inhibition.

The fluorobenzoic acid backbone of this compound enhances its stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Recent studies highlight its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. The inclusion of a hydrochloride salt further improves its solubility, a critical factor for in vivo studies and formulation development.

In the realm of organic synthesis, 5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride serves as a versatile intermediate. Its chiral centers and fluorine substitution offer opportunities for stereoselective reactions, a hot topic in green chemistry and sustainable drug design. The compound’s CAS No. 1027706-58-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and lead optimization.

From a biopharmaceutical perspective, this compound’s mechanism of action is under investigation for its potential to interact with G-protein-coupled receptors (GPCRs) and kinase enzymes. Such interactions are pivotal in developing treatments for chronic inflammation and autoimmune conditions, areas of high interest in 2024. The 2-fluorobenzoic acid moiety is also being studied for its role in improving drug-target binding affinity, a key focus in computational chemistry.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride. Its purity and stability under varying pH conditions are critical for preclinical trials, another trending topic in pharmacokinetics research. The compound’s hydrophilic-lipophilic balance (HLB) further makes it a candidate for nanoparticle drug delivery systems.

In summary, 5-(2-Amino-3-hydroxybutyl)-2-fluorobenzoic acid hydrochloride (CAS No. 1027706-58-6) represents a multifaceted tool for modern research. Its applications span drug development, biochemical assays, and material science, addressing pressing challenges in personalized medicine and therapeutic innovation.